Cas no 337912-33-1 (2H-Benzimidazol-2-one,1,3-dihydro-5-nitro-1-(4-piperidinyl)-)

• Product Name: 2H-Benzimidazol-2-one,1,3-dihydro-5-nitro-1-(4-piperidinyl)-
• CAS No: 337912-33-1
• MF: C₁₂H₁₄N₄O₃
• MW: 262.264562129974
• CID: 301977
• PubChem ID: 29948922
• Update Time: 2025-04-19

2H-Benzimidazol-2-one,1,3-dihydro-5-nitro-1-(4-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,1,3-dihydro-5-nitro-1-(4-piperidinyl)-
• 5-Nitro-1-(4-piperidinyl)-1,3-dihydro-2H-benzimidazol-2-one
• 5-Nitro-1-piperidin-4-yl-1,3-dihydro-benzoimidazol-2-one
• 5-Nitro-1-(piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one
• 337912-33-1
• 6-nitro-3-piperidin-4-yl-1H-benzimidazol-2-one

• Inchi： 1S/C12H14N4O3/c17-12-14-10-7-9(16(18)19)1-2-11(10)15(12)8-3-5-13-6-4-8/h1-2,7-8,13H,3-6H2,(H,14,17)
• InChI Key： JMUMSKCLXTUUPP-UHFFFAOYSA-N
• SMILES： O=C1NC2C=C(C=CC=2N1C1CCNCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 262.10672
• Monoisotopic Mass: 262.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• PSA: 87.51